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Compound of Interest

Compound Name: Tantalum pentachloride

Cat. No.: B1210314 Get Quote

Essential Safety and Handling Guide for
Tantalum Pentachloride
This guide provides critical safety and logistical information for the handling and disposal of

Tantalum pentachloride, tailored for laboratory professionals. Adherence to these procedures

is crucial for ensuring a safe research environment.

Tantalum pentachloride is a corrosive and moisture-sensitive solid that can cause severe skin

burns and eye damage.[1][2] It is harmful if swallowed and may cause respiratory irritation.[1]

The chemical reacts with water and moist air to produce hydrochloric acid, which is a toxic and

irritating gas.[2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling Tantalum
pentachloride to prevent contact and inhalation.
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PPE Category Item Specification

Eye Protection Safety Goggles & Face Shield

Chemical safety goggles are

required. A face shield should

be used when the situation

requires it.[1][3]

Hand Protection Impervious Gloves

Handle with gloves that have

been inspected prior to use.

Use proper glove removal

technique to avoid skin

contact.[1][3]

Body Protection Protective Clothing

An impervious protective suit

or rubber acid and alkali

resistant clothing is

recommended.[3][4]

Respiratory Protection Respirator

A dust respirator, self-

contained breathing apparatus

(SCBA), or supplied air

respirator should be used. For

dusts, a full-face particle

respirator type N100 (US) or

type P3 (EN 143) is

appropriate.[1][3]

Foot Protection Protective Boots
Required when the situation

demands.[3]

Handling and Storage Procedures
Handling:

Operations should be conducted in a closed system with local exhaust ventilation.[4]

Avoid generating dust and contact with skin, eyes, and clothing.[1][5]

Handle in a dry, inert gas atmosphere, such as nitrogen.[5]
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Do not eat, drink, or smoke in areas where Tantalum pentachloride is handled.[5]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated area, away from fire and heat sources.[4]

Keep containers tightly sealed to prevent moisture contact.[1][5]

Store separately from incompatible materials such as alkalis.[4]

The storage area should be equipped with suitable materials to contain spills.[4]

Emergency Procedures
Immediate and appropriate response to spills or exposure is critical.
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Emergency Situation Procedure

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes. Seek immediate medical

attention.[5]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for several minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do so. Continue rinsing and seek

immediate medical attention.[1][5]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing,

provide artificial respiration. Seek immediate

medical attention.[1][5]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][5]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Avoid dust

formation. Carefully sweep or scoop up the

material and place it in a suitable, closed

container for disposal. Do not let the product

enter drains.[1] For large spills, cover with a

plastic sheet or canvas to minimize dust.[4]

Disposal Plan
All waste materials must be handled as hazardous waste and disposed of in accordance with

federal, state, and local regulations.[5]

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] The material can be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[1]
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Contaminated Materials: Dispose of contaminated gloves and other protective equipment as

hazardous waste.[1] Empty containers may retain hazardous residues and should be

handled accordingly.[4] Do not reuse empty containers.[5]
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Workflow for Handling Tantalum Pentachloride
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Caption: Logical workflow for the safe handling of Tantalum pentachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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